Cas no 59020-83-6 (1,2-Propanedione, 1-(5-methyl-2-thienyl)-)

• Product Name: 1,2-Propanedione, 1-(5-methyl-2-thienyl)-
• CAS No: 59020-83-6
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 340147
• PubChem ID: 20560361
• Update Time: 2025-04-19

1,2-Propanedione, 1-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(5-methyl-2-thienyl)-
• 1-(5-methylthiophen-2-yl)propane-1,2-dione
• 59020-83-6
• DTXSID10608738
• SCHEMBL11337533

• Inchi： 1S/C8H8O2S/c1-5-3-4-7(11-5)8(10)6(2)9/h3-4H,1-2H3
• InChI Key： ROFWILIJSDLLHF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C(C)=O)=O

Computed Properties

• Exact Mass: 168.02454
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones